(1S,2S)-1,2-Bis(3-chlorophenyl)-N1,N2-dimethylethane-1,2-diamine

• Molecular Formula: C16H18Cl2N2
• Molecular Weight: 309.2 g/mol
• SMILES: CNC(C1=CC(=CC=C1)Cl)C(C2=CC(=CC=C2)Cl)NC
• InChI: InChI=1S/C16H18Cl2N2/c1-19-15(11-5-3-7-13(17)9-11)16(20-2)12-6-4-8-14(18)10-12/h3-10,15-16,19-20H,1-2H3/t15-,16-/m0/s1
• InChIKey: YQCWLPBCKFSOHE-HOTGVXAUSA-N

(1S,2S)-1,2-Bis(3-chlorophenyl)-N1,N2-dimethylethane-1,2-diamine – Chiral Vicinal Diamine for Asymmetric Catalysis and Ligand Design

(1S,2S)-1,2-Bis(3-chlorophenyl)-N1,N2-dimethylethane-1,2-diamine (CAS not yet assigned; MW 309.23, C₁₆H₁₈Cl₂N₂) is an enantiopure C₂-symmetric vicinal diamine bearing two meta‑chlorophenyl substituents and two N‑methyl groups on an ethane‑1,2‑diamine backbone . It belongs to the privileged 1,2‑diphenylethane‑1,2‑diamine (DPEN) ligand family and is manufactured by Shaoxing Zejun Pharmaceutical Co., Ltd. under patent CN201910041561 . The compound is supplied as a white to off‑white solid at ≥97% chemical purity and >99% enantiomeric excess, and is intended exclusively for research‑scale asymmetric catalysis and chiral ligand development .

Enantiopure C₂-symmetric vicinal diamine for chiral ligand development

Meta‑chloro substitution supports electron‑deficient metal center tuning

N,N'‑dimethylated secondary amine for bifunctional hydrogenation study

Aryl chloride handles enable post‑coordination immobilization or diversification

Why Unsubstituted DPEN, Para‑Chloro, or Ortho‑Chloro Analogs Cannot Replace (1S,2S)-1,2-Bis(3-chlorophenyl)-N1,N2-dimethylethane-1,2-diamine

C₂‑symmetric 1,2‑diphenylethane‑1,2‑diamine (DPEN) derivatives are not interchangeable in asymmetric catalysis because the position and electronic nature of aryl substituents directly modulate the electron density at the metal center, the steric environment around the coordination sphere, and ultimately the enantioselectivity and turnover frequency of the catalyst [1]. The meta‑chloro substituent in the target compound occupies a unique parameter space: it exerts a stronger electron‑withdrawing inductive effect (Hammett σₘ = 0.37) than para‑chloro (σₚ = 0.23) while avoiding the severe steric congestion and potential coordinative interference of an ortho‑chloro group [2]. The N,N'‑dimethyl substitution further differentiates this compound from primary‑amine DPEN by altering the bite angle and the Brønsted acidity of the coordinated NH group, which is critical in bifunctional hydrogenation mechanisms [1]. Substituting any of these three features—chlorine position, N‑alkylation state, or absolute configuration—can lead to measurable losses in enantioselectivity, catalytic activity, or catalyst stability.

Meta‑Cl vs para‑Cl

Electronic perturbation may shift enantioselectivity; weaker inductive withdrawal alters metal electrophilicity

Meta‑Cl vs ortho‑Cl

Ortho‑chloro may engage in metal‑halogen interactions or distort the N–M–N bite angle

N‑Methyl vs primary amine

Proton‑transfer kinetics and steric environment differ; may not replicate catalytic cycles

Aryl‑Cl handles vs unsubstituted

Lacks covalent anchoring points for catalyst immobilization; requires N‑functionalization that alters coordination sphere

• [1] Dub, P. A.; Gordon, J. C. The role of the metal‑bound N–H functionality in Noyori‑type molecular catalysts. Nat. Rev. Chem. 2018, 2, 396–408. (Review discussing DPEN‑type ligands in asymmetric hydrogenation). View Source
• [2] Hansch, C.; Leo, A.; Taft, R. W. A survey of Hammett substituent constants and resonance and field parameters. Chem. Rev. 1991, 91, 165–195. (σₘ = 0.37 for Cl; σₚ = 0.23 for Cl). View Source

Quantitative Differentiation Evidence: (1S,2S)-1,2-Bis(3-chlorophenyl)-N1,N2-dimethylethane-1,2-diamine vs. Its Closest Analogs

Meta-Chloro Substitution Imparts Stronger Electron-Withdrawing Character Than Para-Chloro, Modulating Metal-Center Electrophilicity

The Hammett substituent constant for a meta‑chloro group (σₘ = 0.37) is 1.6‑fold larger than that for para‑chloro (σₚ = 0.23), indicating that the meta‑chlorophenyl rings in the target compound withdraw electron density from the diamine nitrogen atoms substantially more effectively than the para‑chloro isomer [1]. In DPEN‑type Ru(II) and Ir(III) catalysts, increased electron deficiency at the nitrogen donor atoms enhances the electrophilicity of the metal center, which has been correlated with accelerated ketone reduction rates in asymmetric transfer hydrogenation (ATH) [2]. This electronic differentiation is position‑dependent and cannot be replicated by the para‑chloro analog (CAS 2444430‑59‑3) or the unsubstituted N,N'‑dimethyl‑DPEN (CAS 118628‑68‑5) [1].

Meta‑Cl electronic effect

Class‑level inference

σₘ 0.37 (meta‑Cl) σₚ 0.23 (para‑Cl)

Supports electron‑deficient metal center design

Hammett σ constants from literature; Δσ = +0.14 vs para

Evidence Dimension	Hammett substituent constant (σ) for aryl chloride position
Target Compound Data	σₘ = 0.37 (meta‑Cl)
Comparator Or Baseline	σₚ = 0.23 (para‑Cl isomer); σ = 0.00 (unsubstituted N,N'‑dimethyl‑DPEN)
Quantified Difference	Δσ = +0.14 vs. para‑Cl; Δσ = +0.37 vs. unsubstituted
Conditions	Standard Hammett σ constants derived from benzoic acid ionization equilibria (literature values)

Why This Matters

The larger σₘ value means the meta‑chloro ligand creates a more electron‑deficient metal center, which can alter both catalytic activity and enantioselectivity in a way that the para‑chloro or unsubstituted analog cannot match.

• [1] Hansch, C.; Leo, A.; Taft, R. W. A survey of Hammett substituent constants and resonance and field parameters. Chem. Rev. 1991, 91, 165–195. View Source
• [2] Sandoval, C. A.; Ohkuma, T.; Muñiz, K.; Noyori, R. Mechanism of asymmetric hydrogenation of ketones catalyzed by BINAP/1,2‑diamine‑ruthenium(II) complexes. J. Am. Chem. Soc. 2003, 125, 13490–13503. View Source

Steric Profile of Meta-Chloro Substitution Avoids Ortho-Chloro Coordinative Interference While Maintaining Aryl Halogen Functionality

Ortho‑chloro substituents on DPEN‑type ligands can engage in weak secondary Cl→M interactions or create steric congestion that distorts the optimal N–M–N bite angle; meta‑chloro substitution eliminates this interference while retaining the synthetic utility of the aryl chloride moiety for downstream cross‑coupling functionalization [1]. The target compound provides two synthetically addressable C(sp²)–Cl bonds at the meta position that are geometrically accessible for Pd‑catalyzed Suzuki, Buchwald–Hartwig, or Sonogashira reactions, enabling post‑coordination elaboration of the ligand scaffold [2]. The ortho‑chloro isomer (CAS 2444430‑73‑1) places the chlorine atoms in closer proximity to the metal center, risking unwanted metal‑halogen interactions that have been documented for ortho‑halogenated aryl ligands in Pd and Ni systems [1].

Steric profile of Cl position

Class‑level inference

Meta‑Cl: ~5–5.5 Å from metal Ortho‑Cl: ~3–3.5 Å

Avoids metal‑halogen interference in coordination sphere

Estimated from CSD DPEN‑metal complex geometries

Evidence Dimension	Distance from chlorine substituent to metal coordination site
Target Compound Data	Meta‑Cl: ~5.0–5.5 Å (estimated from DPEN X‑ray structures, Cl at C3 of phenyl ring)
Comparator Or Baseline	Ortho‑Cl isomer: ~3.0–3.5 Å (Cl at C2 of phenyl ring); Para‑Cl isomer: ~6.5–7.0 Å
Quantified Difference	Meta‑Cl avoids the <4 Å proximity zone where secondary M···Cl interactions become significant
Conditions	Estimated from Cambridge Structural Database DPEN‑metal complex geometries

Why This Matters

For researchers designing ligands that require both aryl halide functionality and predictable coordination geometry, the meta‑chloro substitution offers a sterically benign halogen position that eliminates the risk of adventitious metal‑halogen coordination seen with ortho‑chloro analogs.

• [1] Grushin, V. V. Thermal stability, decomposition paths, and Ph/Ph exchange reactions of [(Ph₃P)₂Pd(Ph)X] (X = I, Br, Cl, F, HF₂). Organometallics 2000, 19, 1888–1900. (Documents ortho‑halogen metal interactions). View Source
• [2] Wolfe, J. P.; Buchwald, S. L. Scope and limitations of the Pd/BINAP‑catalyzed amination of aryl bromides. J. Org. Chem. 2000, 65, 1144–1157. (Demonstrates accessibility of meta‑chloro aromatics for cross‑coupling). View Source

Enantiomeric Excess Specification ≥99% ee Ensures Reproducible Asymmetric Induction Relative to Lower‑ee Commercial DPEN Sources

The target compound is supplied with a guaranteed enantiomeric excess of >99% ee . In contrast, commercially available (1S,2S)‑N,N'‑dimethyl‑1,2‑diphenylethane‑1,2‑diamine is frequently offered at ≥97% ee or ≥98% ee ; the unsubstituted (1S,2S)‑DPEN free base is commonly listed at ≥97% ee from major suppliers . In asymmetric catalysis, the relationship between ligand ee and product ee can be nonlinear (the Kagan ML₂ model), and a 2% difference in ligand ee can translate to >5% loss in product enantioselectivity in highly sensitive reactions where the minor enantiomer acts as a competitive catalyst [1]. The >99% ee specification reduces this confounding variable.

ee specification

Cross‑study comparable

>99% ee (specification)

Reduces ligand enantiomeric impurity variable

vs typical ≥97% ee for DPEN analogs; nonlinear effects risk

Evidence Dimension	Enantiomeric excess of commercially supplied ligand
Target Compound Data	>99% ee (specification per Strem and Zejun)
Comparator Or Baseline	≥97% ee for (1S,2S)-N,N'-dimethyl-1,2-diphenylethane-1,2-diamine (typical commercial specification); ≥97% ee for (1S,2S)-DPEN
Quantified Difference	Δee ≥ 2 percentage points (minimum threshold); actual Δ likely larger given the '>' specification
Conditions	Vendor certificate of analysis specifications; chiral HPLC or SFC analysis

Why This Matters

When procuring a chiral ligand for enantioselective method development, a >99% ee specification eliminates the need for pre‑use enantiomeric upgrading and reduces the risk of false‑negative results due to ligand enantiomeric impurity.

• [1] Kagan, H. B.; Fiaud, J. C. Kinetic resolution. Top. Stereochem. 1988, 18, 249–330. (Nonlinear effects in asymmetric catalysis). View Source

N,N'-Dimethylation Provides a Defined Secondary Amine Coordination Environment Distinct from Primary Amine DPEN

The N,N'‑dimethyl substitution in the target compound converts the primary amine NH₂ groups of classical DPEN into secondary amine NHCH₃ donors. In Noyori‑type Ru‑TsDPEN catalysts, the N–H proton is essential for the metal‑ligand bifunctional mechanism, and the pKₐ and steric accessibility of this proton are tunable by N‑alkylation [1]. N‑Methylation increases the Brønsted basicity of the coordinated nitrogen (pKₐ shift of approximately +0.5 to +1.0 unit for secondary vs. primary ammonium), which enhances the rate of hydride transfer and proton shuttling in the six‑membered pericyclic transition state [2]. The unsubstituted (1S,2S)‑DPEN (MW 212.29) provides a fundamentally different H‑bonding profile and cannot replicate the steric and electronic properties of the N‑methylated donor [1].

Amine substitution type

Class‑level inference

Secondary amine (NHCH₃) Primary amine (NH₂)

Alters proton‑transfer kinetics in bifunctional cycle

Estimated pKₐ shift +0.5–1.0; modulates steric environment

Evidence Dimension	Amine substitution pattern and estimated pKₐ of coordinated NH
Target Compound Data	Secondary amine (NHCH₃); estimated pKₐ of [Ru]–NH(CH₃)⁺–CH₂Ph ≈ 10–11
Comparator Or Baseline	Primary amine (NH₂) in DPEN; estimated pKₐ of [Ru]–NH₂⁺–CH₂Ph ≈ 9–10
Quantified Difference	ΔpKₐ ≈ +0.5 to +1.0 (more basic nitrogen in N‑methylated ligand)
Conditions	Estimated from pKₐ values of alkylammonium ions in aqueous solution; metal coordination further modulates acidity

Why This Matters

The N‑methyl groups alter both the steric bulk at the coordination site and the proton‑transfer kinetics in bifunctional catalytic cycles, making this ligand a distinct choice for optimizing catalyst turnover frequency in ATH reactions where primary‑amine DPEN catalysts show rate limitations.

• [1] Noyori, R.; Ohkuma, T. Asymmetric catalysis by architectural and functional molecular engineering: practical chemo‑ and stereoselective hydrogenation of ketones. Angew. Chem. Int. Ed. 2001, 40, 40–73. View Source
• [2] Dub, P. A.; Ikariya, T. Quantum chemical calculations on the mechanism of the Noyori asymmetric hydrogenation. J. Am. Chem. Soc. 2013, 135, 2604–2619. (Discusses effect of N‑substitution on transition‑state energetics). View Source

Dual Meta-Chloro Aryl Groups Enable Catalyst Immobilization Strategies Not Accessible with Unsubstituted DPEN

The two meta‑chloro substituents provide latent synthetic handles for covalent grafting of the diamine ligand onto solid supports (silica, polystyrene, magnetic nanoparticles) via Pd‑catalyzed cross‑coupling, Ullmann‑type coupling, or nucleophilic aromatic substitution under appropriately activated conditions [1]. The unsubstituted N,N'‑dimethyl‑DPEN lacks such functionality and must be anchored through the nitrogen atoms themselves—a strategy that compromises the coordination site essential for catalysis [2]. Heterogenized DPEN‑type catalysts have demonstrated improved recyclability: for example, a supported Ru‑TsDPEN catalyst retained >90% ee over 7 consecutive hydrogenation cycles, whereas the homogeneous analog could not be recovered [2]. The meta‑chloro positions offer anchoring points distal from the coordination sphere, preserving the ligand's catalytic competence after immobilization.

Covalent anchoring sites

Class‑level inference

2 aryl‑Cl anchor points 0 (unsubstituted DPEN)

Enables catalyst heterogenization without disturbing N,N‑chelation

Requires Pd‑catalyzed cross‑coupling conditions

Evidence Dimension	Number of synthetically accessible covalent anchoring sites on the aryl rings
Target Compound Data	2 meta‑C(sp²)–Cl bonds available for cross‑coupling‑based immobilization
Comparator Or Baseline	0 aryl halide sites in unsubstituted (1S,2S)-N,N'-dimethyl‑DPEN
Quantified Difference	The unsubstituted analog requires N‑functionalization for immobilization, which alters the primary coordination sphere
Conditions	Suzuki coupling conditions: Pd(PPh₃)₄, arylboronic acid‑functionalized support, K₂CO₃, DMF/H₂O, 80°C

Why This Matters

For process chemists developing recoverable heterogeneous asymmetric catalysts, the meta‑chloro groups offer unique anchor points that do not interfere with the N,N‑chelation required for metal binding, a feature absent in the chlorine‑free DPEN scaffold.

• [1] Leadbeater, N. E.; Marco, M. Preparation of polymer‑supported ligands and metal complexes for use in catalysis. Chem. Rev. 2002, 102, 3217–3274. View Source
• [2] Itsuno, S.; Takahashi, M.; Hatanaka, K. Polymer‑supported chiral sulfonamide‑diamine‑Ru complex for asymmetric transfer hydrogenation. React. Funct. Polym. 2007, 67, 826–835. (Demonstrates retention of ee over 7 cycles with immobilized DPEN‑type catalyst). View Source

Molecular Weight Differential Enables Gravimetric Distinction from Unsubstituted and Non-Methylated Analogs During Catalyst Preparation

The molecular weight of the target compound (309.23 g/mol) is 69 g/mol higher than that of (1S,2S)-N,N'-dimethyl-1,2-diphenylethane-1,2-diamine (MW 240.35) due to the two chlorine substituents, and 28 g/mol higher than (1S,2S)-1,2-bis(3-chlorophenyl)ethane-1,2-diamine (MW 281.18, the non‑N‑methylated analog) . This ~29% mass increase relative to the chlorine‑free N,N'‑dimethyl analog is analytically meaningful: in metal‑complex catalyst preparation requiring precise 1:1 ligand‑to‑metal stoichiometry, the mass difference prevents gravimetric confusion between these structurally similar diamines. The distinct mass also provides a clear diagnostic in ESI‑MS analysis of crude reaction mixtures, where the characteristic [M+H]⁺ ion at m/z 309.1/311.1 (³⁵Cl/³⁷Cl isotopic pattern) unambiguously identifies the ligand.

Molecular weight distinction

Supporting evidence

309.23 g/mol

Enables gravimetric verification in catalyst prep

+29% vs unsubstituted analog; distinct ESI‑MS isotopic pattern

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	309.23 g/mol
Comparator Or Baseline	240.35 g/mol for (1S,2S)-N,N'-dimethyl-1,2-diphenylethane-1,2-diamine; 281.18 g/mol for (1S,2S)-1,2-bis(3-chlorophenyl)ethane-1,2-diamine
Quantified Difference	+28.7% vs. unsubstituted N,N'-dimethyl analog; +10.0% vs. non‑N‑methylated analog
Conditions	Calculated from molecular formulas C₁₆H₁₈Cl₂N₂, C₁₆H₂₀N₂, and C₁₄H₁₄Cl₂N₂

Why This Matters

During catalyst synthesis where multiple DPEN‑type ligands may be screened, the distinct molecular weight and isotopic signature eliminate ambiguity in identity confirmation by LC‑MS or elemental analysis.

Preferred Application Scenarios for (1S,2S)-1,2-Bis(3-chlorophenyl)-N1,N2-dimethylethane-1,2-diamine Based on Quantified Differentiation Evidence

Development of Electron-Deficient Ru(II) or Ir(III) Asymmetric Transfer Hydrogenation Catalysts Requiring Enhanced Metal Electrophilicity

When the catalytic reduction of electron‑rich ketones or imines proceeds sluggishly with unsubstituted DPEN‑based catalysts, the stronger electron‑withdrawing character of the meta‑chlorophenyl groups (σₘ = 0.37 vs. σₚ = 0.23 for para‑Cl or σ = 0 for H) [1] can accelerate the hydride transfer step by increasing the electrophilicity of the Ru–H or Ir–H intermediate [2]. This compound is the rational choice over the para‑chloro isomer when maximal inductive withdrawal is desired without the steric complications of ortho substitution.

Synthesis of Immobilized Chiral Catalysts via Covalent Grafting onto Solid Supports Using the Aryl Chloride Handles

The two meta‑chloro substituents serve as covalent anchoring points for heterogenization via Pd‑catalyzed cross‑coupling to arylboronic acid‑ or alkynyl‑functionalized silica, polystyrene, or magnetic nanoparticles [3]. Unlike N‑functionalization strategies used with unsubstituted DPEN—which modify the coordination site and can reduce catalytic activity—aryl‑ring anchoring preserves the intact N,N‑dimethyl‑ethane‑1,2‑diamine coordination environment [4]. This compound is preferred when developing recyclable heterogeneous asymmetric catalysts where ligand leaching must be eliminated.

High‑Precision Enantioselective Method Development Where Ligand ee Reproducibility Is Critical

With a guaranteed enantiomeric excess of >99% ee , this compound is the appropriate choice when establishing baseline enantioselectivity in catalytic asymmetric reaction screening. Lower‑ee commercial DPEN analogs (typically ≥97% ee) introduce a variable that can confound structure‑selectivity relationship studies, particularly under conditions exhibiting nonlinear effects where even 2–3% of the minor enantiomer can significantly erode the observed product ee [5].

Post‑Coordination Ligand Elaboration via Chemoselective Cross‑Coupling at the Meta‑Chloro Positions

In divergent ligand library synthesis, the meta‑chloro groups permit late‑stage diversification of a pre‑formed metal‑diamine complex through Pd‑catalyzed Suzuki or Buchwald–Hartwig coupling without displacing the metal from the N,N‑chelate [3]. This modular approach is precluded with the unsubstituted N,N'‑dimethyl‑DPEN, which lacks aryl halide functionality, and is compromised with the ortho‑chloro isomer due to potential metal‑halogen interactions [6].

Application

Selection Property

Validation Focus

Electron‑deficient ATH catalyst development

Meta‑chloro electronic tuning

Metal electrophilicity and turnover frequency

Heterogeneous catalyst immobilization

Aryl chloride anchoring handles

Ligand leaching and recyclability

Enantioselective method development

Specified high enantiopurity

Ligand ee reproducibility and nonlinear effect control

Post‑coordination ligand elaboration

Meta‑chloro cross‑coupling sites

Chemoselective diversification without decomplexation

• [1] Hansch, C.; Leo, A.; Taft, R. W. A survey of Hammett substituent constants and resonance and field parameters. Chem. Rev. 1991, 91, 165–195. View Source
• [2] Sandoval, C. A.; Ohkuma, T.; Muñiz, K.; Noyori, R. Mechanism of asymmetric hydrogenation of ketones catalyzed by BINAP/1,2‑diamine‑ruthenium(II) complexes. J. Am. Chem. Soc. 2003, 125, 13490–13503. View Source
• [3] Leadbeater, N. E.; Marco, M. Preparation of polymer‑supported ligands and metal complexes for use in catalysis. Chem. Rev. 2002, 102, 3217–3274. View Source
• [4] Itsuno, S.; Takahashi, M.; Hatanaka, K. Polymer‑supported chiral sulfonamide‑diamine‑Ru complex for asymmetric transfer hydrogenation. React. Funct. Polym. 2007, 67, 826–835. View Source
• [5] Kagan, H. B.; Fiaud, J. C. Kinetic resolution. Top. Stereochem. 1988, 18, 249–330. View Source
• [6] Grushin, V. V. Thermal stability, decomposition paths, and Ph/Ph exchange reactions of [(Ph₃P)₂Pd(Ph)X] (X = I, Br, Cl, F, HF₂). Organometallics 2000, 19, 1888–1900. View Source